Cas no 1187929-05-0 (1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride)

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride is a high-purity chemical compound primarily utilized in pharmaceutical research and development. Its structural features, including the pyridinylmethoxy and phenylpiperazine moieties, make it a valuable intermediate for synthesizing biologically active molecules, particularly in CNS-targeted drug discovery. The trihydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is characterized by its consistent quality, precise molecular weight (C16H19N3O·3HCl), and compliance with rigorous analytical standards (e.g., HPLC, NMR). It is suited for applications requiring reliable reactivity in nucleophilic substitutions or as a building block for heterocyclic systems. Proper storage under inert conditions is recommended to maintain integrity.
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride structure
1187929-05-0 structure
Product name:1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride
CAS No:1187929-05-0
MF:C16H22Cl3N3O
MW:378.724380970001
MDL:MFCD09997860
CID:2604071

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
    • 1-(4-(pyridin-4-ylmethoxy)phenyl)piperazine trihydrochloride
    • 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine trihydrochloride
    • 1-[4-(Pyridin-4-ylmethoxy)-phenyl-piperazine trihydrochloride
    • 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride
    • MDL: MFCD09997860
    • Inchi: 1S/C16H19N3O.3ClH/c1-3-16(20-13-14-5-7-17-8-6-14)4-2-15(1)19-11-9-18-10-12-19;;;/h1-8,18H,9-13H2;3*1H
    • InChI Key: SHVSNZQWSNEZOO-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.O(CC1C=CN=CC=1)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Topological Polar Surface Area: 37.4

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Security Information

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P999575-10mg
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride
1187929-05-0
10mg
$ 50.00 2022-06-03
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0010S-100mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 96%
100mg
1797.85CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0010S-500mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 96%
500mg
4655.75CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0010S-250mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 96%
250mg
2756.14CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0010S-250mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 96%
250mg
¥2841.78 2025-01-21
abcr
AB537581-1g
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride; .
1187929-05-0
1g
€1660.60 2025-02-15
eNovation Chemicals LLC
D970000-1g
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 95%
1g
$1115 2025-02-20
eNovation Chemicals LLC
D970000-100mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 95%
100mg
$255 2025-02-25
eNovation Chemicals LLC
D970000-500mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 95%
500mg
$610 2025-02-25
eNovation Chemicals LLC
D970000-500mg
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
1187929-05-0 95%
500mg
$610 2024-07-28

Additional information on 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride (CAS No. 1187929-05-0): An Overview

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride (CAS No. 1187929-05-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-(4-(pyridin-4-ylmethoxy)phenyl)piperazine trihydrochloride, belongs to the class of piperazine derivatives and is characterized by its unique structural features and pharmacological properties.

The molecular structure of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride consists of a piperazine ring linked to a phenyl group via a methoxy-substituted pyridine moiety. This arrangement confers the compound with specific binding affinities and biological activities, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent serotonin receptor agonist activity, particularly at the 5-HT2A and 5-HT2C receptors. These receptors play crucial roles in modulating mood, cognition, and behavior, making the compound a potential therapeutic agent for conditions such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor activity, 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride has also been investigated for its potential as an antipsychotic agent. Preclinical studies have demonstrated that the compound can effectively reduce psychotic symptoms in animal models without causing significant side effects commonly associated with traditional antipsychotics, such as extrapyramidal symptoms and metabolic disturbances.

The pharmacokinetic properties of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound's low toxicity profile and high selectivity for target receptors make it an attractive option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating psychiatric disorders. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

Beyond its applications in psychiatry, 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride has also shown promise in other areas of medicine. For example, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate cytokine production and immune cell function. This property could make it useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride involves several well-established chemical reactions, including nucleophilic substitution and acid-base reactions. The process typically starts with the formation of the methoxy-substituted pyridine intermediate, followed by coupling with a piperazine derivative to form the final product. The trihydrochloride salt is then generated through acidification with hydrochloric acid.

In conclusion, 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride (CAS No. 1187929-05-0) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play an important role in advancing medical treatments for a range of conditions.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1187929-05-0)1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride
A1019012
Purity:99%
Quantity:1g
Price ($):403.0